N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H21NOS/c1-13-7-4-5-10-16(13)11-21-12-17(20)19-18-14(2)8-6-9-15(18)3/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: IBXLLBWCUSFWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSCC2=CC=CC=C2C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide is still not fully understood. However, it is believed to act on the hypothalamus-pituitary-gonadal axis, leading to an increase in the secretion of luteinizing hormone and follicle-stimulating hormone, which in turn stimulates the production of testosterone and estrogen. This hormonal regulation is thought to be responsible for many of the physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased growth hormone secretion, improved immune function, enhanced antioxidant capacity, and reduced lipid peroxidation. Additionally, this compound has been reported to improve the quality of meat and milk produced by livestock, making it a promising feed additive in animal husbandry.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide in lab experiments is its relatively low toxicity, making it a safe and effective chemical for use in research. Additionally, this compound has been shown to have a wide range of applications, making it a versatile tool for scientists in various fields. However, one limitation of this compound is that its mechanism of action is not fully understood, which may hinder its potential applications in certain areas of research.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to understand the mechanism of action of this compound and its effects on different physiological systems. Finally, research is needed to evaluate the long-term safety and efficacy of this compound in various applications.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide can be synthesized through a two-step process involving the reaction of 2,6-dimethylaniline with 2-methylbenzyl chloride, followed by the reaction of the resulting intermediate with thioacetic acid. The yield of this compound obtained through this method is relatively high, making it a cost-effective approach for large-scale production.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-[(2-methylbenzyl)thio]acetamide has been studied extensively in various fields, including agriculture, animal husbandry, and medicine. In agriculture, this compound has been shown to enhance the growth and development of plants, increase crop yield, and improve stress tolerance. In animal husbandry, this compound has been used as a feed additive to improve the growth performance and feed efficiency of livestock. In medicine, this compound has been investigated for its potential therapeutic effects, including its anti-inflammatory and anti-cancer properties.